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Compound of Interest

Compound Name:
1,1-

Difluoroethene;methoxymethane

Cat. No.: B12517364 Get Quote

Essential guidelines for the safe and compliant disposal of 1,1-Difluoroethene and

methoxymethane are detailed below. This document provides procedural steps for researchers,

scientists, and drug development professionals to ensure adherence to safety protocols and

regulatory requirements.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of 1,1-Difluoroethene

and methoxymethane, which are critical for safe handling and disposal.

Table 1: Physical and Chemical Properties of 1,1-Difluoroethene
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Property Value

Chemical Formula C2H2F2[1]

Physical State Liquefied gas[1]

Color Colourless[1]

Odor Odourless[1]

Melting Point -144 °C[1]

Boiling Point -83 °C

Flash Point < -50 °C

UN Number 1959[1]

Table 2: Physical and Chemical Properties of Methoxymethane (Dimethyl Ether)

Property Value

Chemical Formula C3H8O2[2]

Physical State Liquid

Color Colorless

Odor Characteristic

Melting Point -105 °C[2]

Boiling Point 41 - 42 °C[2]

Flash Point -32 °C

UN Number 1033

Experimental Protocols: Disposal Procedures
Adherence to proper disposal protocols is mandatory to mitigate risks associated with these

hazardous materials. Under no circumstances should these chemicals be disposed of down the

drain or in regular trash.[3][4]
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2.1 General Laboratory Waste Management Principles

Before proceeding with specific disposal methods, it is crucial to follow these general principles

for all hazardous chemical waste:

Waste Minimization: Order only the necessary quantities of chemicals to reduce waste

generation.[5]

Segregation: Keep different types of chemical waste separate to avoid dangerous reactions.

[6] For instance, store acids and bases separately.[6]

Containerization: Use appropriate, clearly labeled, and tightly sealed containers for waste

collection.[4][5][6] Containers should be compatible with the chemical waste they hold.[7]

Labeling: All waste containers must be accurately labeled with their contents and the words

"Hazardous Waste".[4][5]

Storage: Store waste in designated "Satellite Accumulation Areas" at or near the point of

generation.[5][6]

2.2 Disposal of 1,1-Difluoroethene

1,1-Difluoroethene is an extremely flammable gas under pressure.[1][8] Improper handling can

lead to fire or explosion.

Step 1: Assess Container Status: Determine if the gas cylinder is empty or partially full.

Step 2: Empty Cylinders: For empty cylinders, ensure they are completely depressurized.

Dispose of the empty pressurized gas bottle according to institutional and local regulations.

[1]

Step 3: Unused or Partially Full Cylinders: Do not attempt to vent the gas. This is considered

a release to the environment and is prohibited.[1]

Step 4: Contact Hazardous Waste Disposal Service: Arrange for pickup by your institution's

Environmental Health and Safety (EH&S) office or a certified hazardous waste disposal
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company.[4] They are equipped to handle and transport compressed gases for proper

disposal.

2.3 Disposal of Methoxymethane (Dimethyl Ether)

Methoxymethane is a highly flammable liquid that can form explosive peroxides upon exposure

to air and light.[2][9]

Step 1: Peroxide Hazard Assessment: Ethers like methoxymethane should be dated upon

receipt and upon opening.[9][10] It is recommended to dispose of them within one year of

opening.[11] If the chemical is past its expiration date or has been stored for an extended

period, it must be tested for the presence of peroxides. If peroxide crystals are visible, do not

handle the container and contact your EH&S office immediately.[10]

Step 2: Waste Collection: Collect waste methoxymethane in a designated, properly labeled,

and sealed container. The container should be made of a compatible material, such as glass.

[12] Do not mix with other waste streams.

Step 3: Storage: Store the waste container in a flammable liquids cabinet, away from heat,

sparks, and open flames.[2]

Step 4: Arrange for Disposal: Contact your institution's EH&S office or a licensed hazardous

waste disposal service for pickup and disposal via incineration or other approved methods.

[13]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1,1-

Difluoroethene and methoxymethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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